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Compound Name: BMS-986238

Cat. No.: B15610436 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-986238 is a potent, second-generation macrocyclic peptide inhibitor of Programmed

Death-Ligand 1 (PD-L1), a critical immune checkpoint protein.[1][2][3] By binding to PD-L1,

BMS-986238 prevents its interaction with the PD-1 receptor on T-cells, thereby restoring anti-

tumor immune responses. The long-term stability of BMS-986238 in solution is a critical factor

for its reliable use in preclinical research and for the development of viable pharmaceutical

formulations. These application notes provide a summary of available stability data, detailed

protocols for solubility and stability assessment, and visual representations of the relevant

biological pathway and experimental workflows.

Data Presentation: Storage and Formulation
Recommended Storage Conditions for Stock Solutions
Proper storage is crucial to maintain the integrity of BMS-986238 stock solutions. The following

table summarizes the recommended storage conditions based on available data. To prevent

degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock

solution into single-use volumes.[2]
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Solvent
Storage
Temperature

Storage Duration
Key
Considerations

DMSO -80°C 6 months

Sealed storage,

protected from

moisture.[1][2]

DMSO -20°C 1 month

Sealed storage,

protected from

moisture.[1][2]

Example Formulations for In Vivo Studies
The solubility of BMS-986238 can be enhanced for in vivo applications by using specific co-

solvents and excipients. The following are example formulations that have been shown to yield

clear solutions. It is recommended to prepare these working solutions fresh on the day of use.

Formulation Composition Final Concentration of BMS-986238

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline
≥ 5 mg/mL

10% DMSO, 90% (20% SBE-β-CD in Saline) ≥ 5 mg/mL

10% DMSO, 90% Corn Oil ≥ 5 mg/mL

Signaling Pathway of BMS-986238
BMS-986238 functions by interrupting the PD-1/PD-L1 immune checkpoint pathway. The

following diagram illustrates this mechanism of action.
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Prepare BMS-986238 Solution
(e.g., in DMSO)

Aliquot into Vials

Store at Defined Conditions
(e.g., -20°C, 4°C, 25°C)

Sample at Time Points
(T=0, 1, 3, 6 months)

Analyze by Stability-Indicating
HPLC-UV Method

Quantify Parent Peak and
Degradation Products

Report % Recovery and
Degradation Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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